3-Methoxymethoxy-3-methyl-2-butanone

• Molecular Formula: C7H14O3
• Molecular Weight: 146.18 g/mol
• IUPAC Name: 3-(methoxymethoxy)-3-methylbutan-2-one
• InChI: InChI=1S/C7H14O3/c1-6(8)7(2,3)10-5-9-4/h5H2,1-4H3
• InChI Key: JUTJYKZCOUOWPK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C)(C)OCOC

Description

3-Methoxymethoxy-3-methyl-2-butanone is a useful research compound. Its molecular formula is C7H14O3 and its molecular weight is 146.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N,N-diisopropylethylamine (131 ml) and chloromethyl methyl ether (57 ml) in dichloromethane (50 ml) was added under ice-cooling to a solution of 3-hydroxy-3-methyl-2-butanone (52.6 ml) in dichloromethane (450 ml) and the mixture was stirred at room temperature overnight. The reaction mixture was washed with an aqueous solution (250 ml×2) of 10% citric acid, a saturated aqueous solution (200 ml) of NaHCO3 and saturated brine (200 ml), and dried over MgSO4. The solvent was distilled away under reduced pressure. The residue was distilled under atmospheric pressure to give 53.6 g of the title compound (bp=155°-165° C.) as a colorless liquid (see Table 5).